Cas no 2171632-42-9 (4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171632-42-9
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6429317
• PubChem ID: 165544524
• Update Time: 2025-11-05

4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171632-42-9
• EN300-1519401
• 4-[(2,2-difluoroethyl)(propyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-2-13-29(14-22(26)27)24(32)21(11-12-23(30)31)28-25(33)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-22H,2,11-15H2,1H3,(H,28,33)(H,30,31)
• InChI Key： ZDVDYZHIGNGENE-UHFFFAOYSA-N
• SMILES： FC(CN(CCC)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171632-42-9)

4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number CAS No. 2171632-42-9, represents a sophisticated molecular design that integrates multiple functional groups, making it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound is characterized by the presence of several key functional groups, including a carbamoyl moiety, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features not only contribute to the compound's solubility and stability but also open up possibilities for its use in various biochemical applications. The 2,2-difluoroethyl substituent and the propyl side chain further enhance its structural complexity, potentially influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique combination of functional groups in 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid makes it an attractive candidate for further investigation in this context. Specifically, the presence of the Fmoc group suggests potential applications in peptide synthesis and proteomics research.

The compound's structural features also make it suitable for studying enzyme inhibition and receptor binding. For instance, the amino group can serve as a hydrogen bond acceptor or donor, while the carbamoyl group can interact with negatively charged residues on protein surfaces. These interactions are crucial for understanding how small molecules can modulate biological processes at the molecular level.

Recent studies have demonstrated the importance of fluorinated compounds in drug development due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms in the 2,2-difluoroethyl moiety of this compound could contribute to its bioavailability and resistance to enzymatic degradation. This feature is particularly relevant in the context of designing long-acting drugs that require sustained release within the body.

The Fmoc protecting group is another critical aspect of this compound's design. Fmoc groups are widely used in peptide synthesis to protect amino groups during solid-phase peptide synthesis (SPPS). The presence of an Fmoc group on this compound suggests potential applications in peptidomimetic design, where small molecules mimic the structure and function of natural peptides but with improved stability and bioavailability.

In addition to its potential applications in drug discovery, this compound may also find utility in materials science and nanotechnology. The unique structural features of 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, such as its ability to form hydrogen bonds and its solubility characteristics, make it a candidate for developing novel materials with specific properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protective group strategies are likely employed to construct the complex molecular framework efficiently. The synthetic route also needs to be designed to minimize side reactions and byproduct formation, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the compound's biological activity typically involves in vitro assays that test its interaction with target enzymes or receptors. High-throughput screening (HTS) platforms are often used to rapidly assess the activity of large libraries of compounds against various biological targets. The results from these screens can provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 4-(2,2-difluoroethyl)(propyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171632-42-9) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation in drug discovery, peptide synthesis, and materials science. As research continues to uncover new applications for fluorinated compounds and peptidomimetics, this compound is likely to play an important role in advancing our understanding of biological processes and developing novel therapeutic agents.